Cas no 21770-81-0 (N-Methylguanidine Hydrochloride)

• Product Name: N-Methylguanidine Hydrochloride
• CAS No: 21770-81-0
• Molecular Formula: C₂H₈ClN₃
• Molecular Weight: 109.5580
• MDL: MFCD00012576
• CID: 51872
• PubChem ID: 87572406

N-Methylguanidine Hydrochloride Properties

Names and Identifiers

• 1-Methylguanidine hydrochloride
• Methylguanidine Hydrochloride
• 1-Methylguanidine, HCl
• 2-methylguanidine,hydrochloride
• N-Methylguanidine Hy
• N-Methylguanidine Hydrochloride
• Methylguanidine HCl
• Guanidine,methyl-, monohydrochloride (8CI,9CI)
• Methylguanidinium chloride
• N-Methylguanidinemonohydrochloride
• 1-Methylguanidine HCl
• Guanidine, methyl-, hydrochloride
• 1-Methylguanidine hydrochloride(1:x)
• 2-methylguanidine hydrochloride
• Guanidine, methyl-, monohydrochloride
• C2H8ClN3
• methyl guanidine HCl
• N-methylguanidine.HCl
• N-MethylguanidineHydrochloride
• KSC497E2L
• 2-
• DTXSID30177198
• N-Methylguanidine-d3Hydrochloride
• 1-Methylguanidinehydrochloride
• GS-4167
• AKOS000281844
• CS-W005028
• NS00085594
• CHEBI:189433
• Methylguanidine hydrochloride (1:X)
• AKOS025404541
• M0336
• HY-W005028
• N-methyl guanidine hydrochloride salt
• s6309
• 1-methyl-guanidine hydrochloride
• VJQCNCOGZPSOQZ-UHFFFAOYSA-N
• 2-methylguanidine;hydrochloride
• Methylguanidine hydrochloride, 98%
• J-014803
• FT-0608085
• A816300
• 21770-81-0
• AI3-51270
• MFCD00012576
• SY030150
• SCHEMBL439854
• EN300-7386262
• EINECS 245-147-3
• AM20090228
• A815656
• 22661-87-6
• P16886
• FT-0628885
• N-Methylguanidine monohydrochloride; Methylguanidinium Chloride;
• 1-Methylguanidine xhydrochloride
• DB-045690
• DB-080955

• MDL： MFCD00012576
• InChIKey： VJQCNCOGZPSOQZ-UHFFFAOYSA-N
• Inchi： 1S/C2H7N3.ClH/c1-5-2(3)4;/h1H3,(H4,3,4,5);1H
• SMILES： Cl[H].N(/C([H])([H])[H])=C(/N([H])[H])\N([H])[H]

Computed Properties

• Exact Mass: 109.04100
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 109.0406750g/mol
• Heavy Atom Count: 6
• Complexity: 42.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 64.4

Experimental Properties

• LogP: 1.09220
• PSA: 61.90000
• Solubility: water: soluble50mg/mL, clear
• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}

Related Categories

• Solvents and Organic Chemicals Organic Compounds